3-Methyl-2-(prop-2-en-1-yl)thieno [2,3-c]furan-6-(4H)-one

• Molecular Formula: C10H10O2S
• Molecular Weight: 194.25 g/mol
• IUPAC Name: 3-methyl-2-prop-2-enyl-4H-thieno[2,3-c]furan-6-one
• InChI: InChI=1S/C10H10O2S/c1-3-4-8-6(2)7-5-12-10(11)9(7)13-8/h3H,1,4-5H2,2H3
• InChI Key: AZFKMCJHSCNIAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1COC2=O)CC=C

Description

3-Methyl-2-(prop-2-en-1-yl)thieno [2,3-c]furan-6-(4H)-one is a useful research compound. Its molecular formula is C10H10O2S and its molecular weight is 194.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 100 mL round bottom flask was added 2-bromo-3-methylthieno[2,3-c]furan-6-(4H)-one (60 mg, 0.257 mmol, 1.0 eq), tributyl (prop-2-en-1-yl)stannane (102 mg, 0.309 mmol, 1.2 eq), palladium triphenylphosphane (1:4) (14.9 mg, 0.013 mmol, 0.05 eq) and lithium chloride (32.7 mg, 0.77 mmol, 3.0 eq). The mixture was dissolved in toluene (20 mL), degassed and filled with N2. The mixture was reflux for 3 hr, concentrated, extracted with EtOAc, washed with water. The organic phase was dried over MgSO4, filtered and concentrated. The desired product was obtained after purification by flash column chromatography. LC-MS (IE, m/z): 195.3 [M+1]+; 1H NMR (500 MHz, CDCl3, δ in ppm): 5.16 (2H, s), 2.19 (3H, s).